BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of Fmoc-
Gly-OH-13C2

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Fmoc-Gly-OH-13C2

Cat. No.: B12057112

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Fmoc-
Gly-OH-13C2 (N-(9-Fluorenylmethoxycarbonyl)-glycine-13C2). While this document focuses
on the 13C isotopically labeled version, the safety and handling procedures are generally
applicable to the non-labeled compound (Fmoc-Gly-OH) and other isotopically labeled variants
(e.g., Fmoc-Gly-OH-13C2,15N) due to their identical chemical structures and reactivity. The
primary difference lies in their molecular weights.

Fmoc-Gly-OH-13C2 is a stable, isotopically labeled amino acid derivative widely used in
peptide synthesis and proteomics research. Although not classified as a hazardous substance
by all suppliers, it is crucial to handle it with care, adhering to good laboratory practices to
minimize any potential risks.[1][2] This guide summarizes key safety data, outlines handling
protocols, and provides a visual workflow for safe laboratory operations.

Core Data Summary

The following tables summarize the key physical, chemical, and safety information for Fmoc-
Gly-OH and its isotopically labeled counterparts.

Table 1: Physical and Chemical Properties
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Property Value Source
N-(9-
Chemical Name Fluorenylmethoxycarbonyl)- MCE
glycine-13C2
Synonyms Fmoc-glycine-13C2 MCE
CAS Number 286460-80-8 Sigma-Aldrich
Molecular Formula C15[*3C]2H15NOa4 BOC Sciences
Molecular Weight 299.29 g/mol Sigma-Aldrich
Appearance White to off-white solid/powder  Anaspec, ChemicalBook
Melting Point 174-175 °C BOC Sciences, ChemicalBook
- Soluble in DMSO (10 mM) and , _
Solubility BOC Sciences, ChemicalBook
Methanol.

2-8°C, desiccated and )
Storage Temperature ) Anaspec, ChemicalBook
protected from light.

Table 2: GHS Hazard and Precautionary Information

Note: GHS classifications for Fmoc-Gly-OH can vary between suppliers. Some classify it as
non-hazardous, while others provide warnings. It is prudent to handle the compound as
potentially irritating.[1][2][3]
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Category

Information

GHS Pictogram(s)

No symbol required by some suppliers; others
suggest the "Irritant” pictogram (exclamation
mark).[2][3][4]

Signal Word

No signal word or "Warning".[2][3][4]

Hazard Statement(s)

- None according to some sources.[2] - H315:
Causes skin irritation.[3][4] - H319: Causes
serious eye irritation.[3][4] - H335: May cause
respiratory irritation.[3][4] - May be harmful if
swallowed (H303) or in contact with skin (H313).

[1]

Precautionary Statement(s)

- Prevention: - P261: Avoid breathing dust.[4][5]
- P264: Wash hands thoroughly after handling.
[5] - P280: Wear protective gloves/protective
clothing/eye protection/face protection.[5] -
Response: - P302+P352: IF ON SKIN: Wash
with plenty of soap and water.[5] - P304+P340:
IF INHALED: Remove victim to fresh air and
keep at rest in a position comfortable for
breathing.[5] - P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[4][5] - Storage: -
P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[5] - Disposal: -
P501: Dispose of contents/container in

accordance with local regulations.[5]

Table 3: Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o _ ,
artificial respiration and seek medical attention.

[1](216]

Immediately wash off with soap and plenty of
i water. Remove contaminated clothing. Seek
Skin Contact _ o
medical attention if irritation develops or

persists.[1][6]

Rinse thoroughly with plenty of water for at least
15 minutes, lifting upper and lower eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[1]

[6]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][6]

Experimental Protocols: Safe Handling Procedures

The following protocols are based on standard laboratory practices for handling solid chemical
compounds with potential irritant properties.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Handle Fmoc-Gly-OH-13C2 in a well-ventilated area. For procedures that may
generate dust, such as weighing or transferring powder, use a chemical fume hood or a
ventilated balance enclosure.[4][6]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.[6]
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o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves before use and use a proper glove removal technique to avoid skin contact.[6]

o Body Protection: Wear a laboratory coat. For larger quantities or when there is a risk of
significant spillage, consider additional protective clothing.[6]

o Respiratory Protection: If handling large quantities or if dust cannot be controlled at the
source, use a NIOSH-approved N95 (or equivalent) dust mask.

Weighing and Transferring the Compound

Preparation: Designate a specific area for handling the powder, preferably within a ventilated
enclosure. Assemble all necessary equipment (spatulas, weigh boats, containers) before
opening the primary container.

Dispensing: Open the container away from your breathing zone. Use a clean spatula to
carefully transfer the desired amount of powder to a weigh boat. Avoid scooping in a manner
that creates airborne dust.

Cleaning: Once the desired amount is weighed, securely close the primary container. Clean
any residual powder from the spatula and the weighing area using a damp cloth or a vacuum
with a HEPA filter. Do not dry sweep, as this can generate dust.

Disposal: Dispose of contaminated weigh boats, gloves, and cleaning materials as chemical
waste according to your institution's guidelines.

Storage and Spillage

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-
ventilated place, away from incompatible materials such as strong oxidizing agents.[1][6]
Recommended storage is at 2-8°C.[7]

Spill Response:
o Evacuate: Clear the immediate area of personnel.

o Ventilate: Ensure the area is well-ventilated.
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o Contain: Prevent further spillage and prevent the powder from entering drains.[6]

o Clean-up: For small spills, gently sweep up the material and place it in a suitable, labeled
container for disposal. Avoid generating dust. Moisten the material slightly with water if
necessary to prevent it from becoming airborne.[1]

o Decontaminate: Clean the spill area thoroughly with soap and water.
o Dispose: Dispose of all contaminated materials as chemical waste.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the recommended workflows for safely handling Fmoc-Gly-
OH-13C2 in a laboratory setting.

Caption: General workflow for handling Fmoc-Gly-OH-13C2 from preparation to cleanup.

Caption: Decision and action flow for responding to a solid chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12057112#fmoc-gly-oh-13c2-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12057112#fmoc-gly-oh-13c2-safety-and-handling-guidelines
https://www.benchchem.com/product/b12057112#fmoc-gly-oh-13c2-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12057112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

